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Introduction

Microcline (KAISizOs) is a triclinic potassium-rich alkali feldspar mineral, commonly found in
granites, pegmatites, and metamorphic rocks.[1][2][3] A key diagnostic feature of microcline is
its characteristic "tartan,” "gridiron,” or "cross-hatch" twinning pattern, which is readily
observable under a polarizing microscope.[2][4][5][6] This pattern arises from the combination
of two polysynthetic twin laws: the Albite law and the Pericline law.[5][7][8] The presence and
nature of this twinning are significant geological indicators, revealing that the mineral originally
crystallized as a higher-temperature monoclinic polymorph (orthoclase) and subsequently
transformed to the more stable, ordered triclinic structure of microcline upon slow cooling.[1][4]
[7] This document provides detailed protocols for the analysis of these twinning patterns using
various microscopic and diffraction techniques.

Analytical Workflow for Microcline Twinning
Analysis

The comprehensive analysis of microcline twinning involves a multi-technique approach,
starting with fundamental optical methods and progressing to high-resolution crystallographic

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b14602288#bc-rfq
https://gem.agency/gemstones/microcline/
https://www.science.smith.edu/geosciences/petrology/petrography/microcline/microcline.html
https://en.wikipedia.org/wiki/Microcline
https://www.science.smith.edu/geosciences/petrology/petrography/microcline/microcline.html
http://microckscopic.ro/minerals/silicates/tectosilicates/microcline-thin-section/
https://www.mineralminers.com/html/micminfo.htm
https://www.chemeurope.com/en/encyclopedia/Microcline.html
https://www.mineralminers.com/html/micminfo.htm
https://www2.tulane.edu/~sanelson/eens211/twinning.htm
https://bpb-us-e1.wpmucdn.com/websites.uta.edu/dist/9/4733/files/2021/06/Feldspar_Twinning-1.pdf
https://gem.agency/gemstones/microcline/
http://microckscopic.ro/minerals/silicates/tectosilicates/microcline-thin-section/
https://www2.tulane.edu/~sanelson/eens211/twinning.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14602288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

and imaging techniques for more detailed characterization.
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Caption: Overall workflow for the analysis of microcline twinning patterns.

Polarized Light Microscopy (PLM)

PLM is the primary and most accessible technique for identifying and characterizing microcline
twinning. The distinctive cross-hatch pattern is diagnostic.[1][6]

Quantitative Data Summary (PLM)
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Optical Property

Observation

Geological Significance

Twinning Pattern

"Tartan" or "gridiron" pattern of
two intersecting sets of twin
lamellae.[2][4]

Confirms the mineral is
microcline and indicates a
transformation from a
monoclinic precursor
(orthoclase).[4][7]

Extinction

Wavy or undulatory extinction
is common due to fine, spindle-

shaped lamellae.[4]

May indicate strain or

incomplete transformation.

Extinction Angle

On the (001) face, the
extinction angle is

approximately 15-20°.[4]

Helps differentiate from other
feldspars like orthoclase

(which has parallel extinction).

Birefringence

Weak, up to first-order white
(approx. 0.007-0.008).[3][5]

Characteristic of feldspars;

useful for confirming mineral

group.

Experimental Protocol: Thin Section Analysis

e Sample Preparation:

o Obtain a standard petrographic thin section of the rock sample, cut to a thickness of 30

micrometers and mounted on a glass slide.

o Ensure the surface is polished and free of scratches.

» Microscope Setup:

o Use a petrographic microscope equipped with both a polarizer and an analyzer.

o Start with low power magnification (e.g., 4x or 10x objective) to locate feldspar grains.

e Observation Procedure:

o Plane-Polarized Light (PPL): Observe the mineral. Microcline is colorless and has low

relief.[4] Note any cleavages or inclusions.
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o Cross-Polarized Light (XPL): Insert the analyzer. Rotate the stage and observe the
interference colors and twinning patterns.

o Identify Twinning: Look for the characteristic cross-hatch pattern. This pattern results from
the intersection of Albite twin lamellae (one direction) and Pericline twin lamellae (nearly
perpendicular direction).[4][5]

o Measure Extinction Angle: Identify a grain with well-defined cleavage. Align the cleavage
trace with the north-south crosshair. Rotate the stage until the twin lamellae go extinct
(turn black). The angle of rotation is the extinction angle. This measurement can be
difficult due to the intersecting nature of the twins.[2]

X-Ray Diffraction (XRD)

XRD is used to confirm the triclinic crystal system of microcline and to distinguish it from its
monoclinic polymorph, orthoclase. It is also a powerful tool for quantitative phase analysis.[1][9]
[10]

Quantitative Data Summary (XRD)

Typical Value for L
Parameter . . Indication
Microcline

o Distinguishes from monoclinic
Crystal System Triclinic[1][3]
orthoclase.

Confirms the triclinic structure
) a=90.6° vy =87.7°[2] (Values )
Lattice Angles ) ] resulting from the
deviate slightly from 90°) )
transformation.

Quantifies the amount of
Determined via Rietveld microcline relative to other
Phase Abundance ) .
refinement (wt%)[9][10] minerals (e.g., quartz,

plagioclase) in the sample.

Experimental Protocol: Powder XRD

e Sample Preparation:
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o Select a representative, pure sample of the mineral if possible.

o Grind the sample to a fine, uniform powder (typically <10 micrometers) using an agate
mortar and pestle to ensure random crystal orientation.

o Mount the powder onto a sample holder, ensuring a flat, smooth surface.

e Instrument Setup:
o Use a powder X-ray diffractometer with a known radiation source (e.g., Cu Ka).

o Set the scanning parameters, typically from a low 26 angle (e.qg., 5°) to a high angle (e.g.,
70°), with a small step size.

o Data Acquisition and Analysis:

[¢]

Run the XRD scan to generate a diffractogram (Intensity vs. 20).
o ldentify the characteristic peaks for microcline.

o To confirm the triclinic nature, focus on peak splitting that would not be present in a
monoclinic mineral like orthoclase.

o For quantitative analysis, use the Rietveld refinement method. This involves fitting the
entire experimental diffraction pattern with calculated profiles based on the crystal
structure models of all phases present.[9][10] Software like GSAS or FullProf can be used
for this analysis.

Electron Microscopy Techniques

Electron microscopy, including Transmission Electron Microscopy (TEM) and Scanning
Electron Microscopy with Electron Backscatter Diffraction (SEM-EBSD), provides high-
resolution data on the crystallographic and microstructural details of the twin patterns.[11][12]
[13]

Data Summary (Electron Microscopy)
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Technique Information Gained Key Advantages

Direct imaging of twin ) ) )
] Very high spatial resolution,
boundaries, lamellae ) ) o
) ] allowing visualization of
morphology, and dislocations.
TEM i ] nanoscale features and
Electron diffraction patterns o ]
o , _ defects within the twin
from individual twin domains.

[11][12]

structure.

Crystallographic orientation . o
) ) ) Provides quantitative

mapping of twin domains.[13] i

o o ) crystallographic data over
Precise identification of twin _ o

SEM-EBSD ) o large areas, enabling statistical
laws (Albite, Pericline) and ) o
S ) analysis of twin distributions

their misorientation _ _

) ) and orientations.
relationships.[14]

Experimental Protocols

4.2.1. Protocol: SEM-EBSD Analysis
e Sample Preparation:
o Prepare a polished thin section or a polished block of the sample.

o The final polishing step is critical and should use a fine abrasive (e.g., colloidal silica) to
remove any surface damage or deformation that would degrade the diffraction pattern.

o The sample must be conductive; apply a thin carbon coat if necessary.
e Instrument Setup:

o Place the sample in a Scanning Electron Microscope (SEM) equipped with an EBSD
detector.[13]

o Tilt the sample to a high angle (typically ~70°) towards the detector.[13]

o Focus the electron beam on the area of interest within a microcline grain.
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» Data Acquisition and Analysis:

o

At each point in a defined grid, the electron beam interacts with the sample, generating an
Electron Backscatter Pattern (EBSP), also known as a Kikuchi pattern.

(¢]

The EBSD software automatically indexes this pattern to determine the crystal orientation
at that point.

o

This process is repeated across the grid to generate an orientation map.

Use the orientation data to:

[¢]

» Color-code the map based on crystallographic orientation to visualize the twin domains.

» Measure the misorientation angle and axis across twin boundaries to confirm the
specific twin laws (Albite, Pericline).

= Analyze the distribution and thickness of the twin lamellae.
4.2.2. Protocol: TEM Analysis
e Sample Preparation:

o Excise a small section from a petrographic thin section containing the microcline of
interest.

o Glue itto a TEM grid (typically copper).

o Thin the sample to electron transparency (typically <100 nm) using an ion mill.
e Imaging and Diffraction:

o Use a Transmission Electron Microscope to analyze the thinned sample.

o Bright-Field/Dark-Field Imaging: Use these modes to image the twin lamellae. The
contrast between adjacent twins will change depending on the diffraction conditions,
allowing for clear visualization of their morphology.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14602288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Selected Area Electron Diffraction (SAED): Obtain diffraction patterns from individual twin
domains and across boundaries. The splitting or multiplication of diffraction spots will
confirm the twinning relationship.

Formation and Significance of Twinning

The characteristic twinning in microcline is a direct result of a structural transformation upon
cooling.

Caption: Formation of tartan twinning in microcline via transformation.

This transformation from a monoclinic to a triclinic crystal system creates strain, which is
relieved by the formation of these microscopic twin domains.[7] The size, shape, and
distribution of the twin lamellae can be further analyzed to infer details about the cooling rate
and subsequent deformation or thermal history of the host rock.[15][16] For example, very fine
and regular twinning suggests a relatively straightforward cooling history, whereas irregular or
coarsened twins might indicate subsequent thermal events or deformation.[12][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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